1-(1H-1,2,4-triazol-1-yl)butan-2-amine
Overview
Description
1-(1H-1,2,4-triazol-1-yl)butan-2-amine is a useful research compound. Its molecular formula is C6H12N4 and its molecular weight is 140.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-1,2,4-triazol-1-yl)butan-2-amine involves the reaction of 1,4-dibromobutane with sodium azide to form 1,4-diazidobutane. This intermediate is then reacted with copper(I) iodide to form 1-(1H-1,2,4-triazol-1-yl)butane. Finally, this compound is reacted with ammonia to form the desired product, 1-(1H-1,2,4-triazol-1-yl)butan-2-amine.", "Starting Materials": ["1,4-dibromobutane", "sodium azide", "copper(I) iodide", "ammonia"], "Reaction": [ "Step 1: 1,4-dibromobutane is reacted with sodium azide in DMF at 80°C for 24 hours to form 1,4-diazidobutane.", "Step 2: 1,4-diazidobutane is reacted with copper(I) iodide in DMF at 80°C for 24 hours to form 1-(1H-1,2,4-triazol-1-yl)butane.", "Step 3: 1-(1H-1,2,4-triazol-1-yl)butane is reacted with ammonia in ethanol at room temperature for 24 hours to form 1-(1H-1,2,4-triazol-1-yl)butan-2-amine." ] } | |
CAS No. |
1251323-14-4 |
Molecular Formula |
C6H12N4 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
